7-Chloro-3-[4-(methanesulfonyl)phenyl][1,2]oxazolo[4,5-d]pyrimidine

• CAS RN: 832717-29-0
• Molecular Formula: C12H8ClN3O3S
• Molecular Weight: 309.73 g/mol
• IUPAC Name: 7-chloro-3-(4-methylsulfonylphenyl)-[1,2]oxazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C12H8ClN3O3S/c1-20(17,18)8-4-2-7(3-5-8)9-10-11(19-16-9)12(13)15-6-14-10/h2-6H,1H3
• InChI Key: OUPAMRWFKPSWLZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NOC3=C2N=CN=C3Cl

Description

7-Chloro-3-[4-(methanesulfonyl)phenyl][1,2]oxazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C12H8ClN3O3S and its molecular weight is 309.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Methanesulfonyl-phenyl)-isoxazolo[4,5-d]pyrimidin-7-ol (0.5 g, 1.7 mmol) was suspended in POCl3 (10 mL) and refluxed for 12 h. The reaction was poured into ice carefully and precipitates filtered. The solid was dissolved in ethyl acetate (15 mL) and purified under SiO2 with 30% ethyl acetate in hexane to afford the desired compound (0.42 g, 80.1%).